![molecular formula C9H20ClNO B2393308 2-Methyl-3-piperidin-4-ylpropan-1-ol;hydrochloride CAS No. 2445792-53-8](/img/structure/B2393308.png)
2-Methyl-3-piperidin-4-ylpropan-1-ol;hydrochloride
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Description
2-Methyl-3-piperidin-4-ylpropan-1-ol hydrochloride is a chemical compound that is commonly used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular formula of C10H21NO.HCl. This compound is used in various research applications due to its unique properties and mechanism of action.
Scientific Research Applications
Pharmacodynamics and Therapeutic Applications
Tolperisone hydrochloride is recognized for its central muscle relaxant properties. It has been in clinical use for over forty years, primarily for managing pathologically elevated skeletal muscle tone (spasticity) and associated pains from various origins. Recent studies have detailed its actions at the molecular level, particularly on sodium and calcium channels, which are crucial for its pharmacological effects. The compound's ability to modulate these ion channels without causing significant side effects positions it as a valuable therapeutic agent in treating muscle spasticity and related symptoms (Tekes, 2014).
Molecular Design and Synthesis
Research into molecular design and synthesis of derivatives related to piperidine structures, such as 2-Methyl-3-piperidin-4-ylpropan-1-ol, reveals efforts to create compounds with specific pharmacological activities. For instance, efforts to synthesize compounds with enhanced aqueous solubility and oral absorption have led to the development of new candidates for clinical trials. These endeavors highlight the ongoing interest in optimizing the pharmacokinetic profiles of piperidine derivatives for better therapeutic outcomes (Shibuya et al., 2018).
Novel Applications in Neurology and Psychiatry
Further research indicates potential applications of piperidine derivatives in neurology and psychiatry , particularly as selective antagonists for receptors implicated in various neurological and psychiatric conditions. This includes the exploration of compounds for their affinity towards N-methyl-D-aspartate (NMDA) receptors and kappa-opioid receptors (KOR), which are targets for developing new treatments for diseases such as depression and addiction (Grimwood et al., 2011).
properties
IUPAC Name |
2-methyl-3-piperidin-4-ylpropan-1-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-8(7-11)6-9-2-4-10-5-3-9;/h8-11H,2-7H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQXWOFMXDRQOAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CCNCC1)CO.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.